Cas no 21894-02-0 (Benzenesulfonic acid,4-hydroxy-3,5-dimethyl-)

• Product name: Benzenesulfonic acid,4-hydroxy-3,5-dimethyl-
• CAS No: 21894-02-0
• MF: C₈H₁₀O₄S
• MW: 202.227601528168
• CID: 257561
• PubChem ID: 89090

Benzenesulfonic acid,4-hydroxy-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-hydroxy-3,5-dimethyl-
• 2,6-Dimethylphenol-4-sulfonic acid
• 4-Hydroxy-3,5-dimethylbenzenesulfonic acid
• 3,5-Xylenesulfonic acid, 4-hydroxy-
• Benzenesulfonic acid, 3,5-dimethyl-4-hydroxy-
• DX80-2
• SCHEMBL10719866
• 21894-02-0
• DTXSID2073433
• Benzenesulfonic acid, 4-hydroxy-3,5-dimethyl-

• Inchi： InChI=1S/C8H10O4S/c1-5-3-7(13(10,11)12)4-6(2)8(5)9/h3-4,9H,1-2H3,(H,10,11,12)
• InChI Key： DAXOZXAQOUHXEH-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C(S(=O)(O)=O)C=C1C

Computed Properties

• Exact Mass: 202.03
• Monoisotopic Mass: 202.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų
• XLogP3: 0.1

Experimental Properties

• Density: 1.412
• Refractive Index: 1.583
• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives